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Compound of Interest

11,12-
Compound Name: _ _
De(methylenedioxy)danuphylline

Cat. No.: B15560951

A comprehensive search for peer-reviewed analytical methods and their cross-validation for the
compound "11,12-De(methylenedioxy)danuphylline” has yielded no specific published
studies. As a result, a comparison guide with supporting experimental data, as initially
requested, cannot be provided at this time.

Initial searches for "11,12-De(methylenedioxy)danuphylline” revealed that it is an indole
alkaloid isolated from Kopsia officinalis.[1] While commercial suppliers and basic chemical
information such as CAS number (888482-17-5) are available, there is a notable absence of
scientific literature detailing its quantification in any biological or pharmaceutical matrix.[2][3][4]

The search did identify numerous analytical methods, particularly liquid chromatography-
tandem mass spectrometry (LC-MS/MS), for other compounds containing a methylenedioxy
group, such as 3,4-methylenedioxymethamphetamine (MDMA) and its metabolites.[5]
Additionally, general LC-MS/MS methodologies for the quantification of various small
molecules, including steroids and antioxidants, were found.[6][7][8] However, these methods
are not directly transferable to "11,12-De(methylenedioxy)danuphylline” without specific
development and validation.

The lack of published analytical methods prevents the creation of the requested comparison
tables, detailed experimental protocols, and workflow diagrams. For researchers, scientists,
and drug development professionals interested in this compound, the development and
validation of a novel analytical method would be a necessary first step for any quantitative
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studies. This would typically involve techniques such as HPLC or LC-MS/MS, and the
subsequent validation of parameters like linearity, accuracy, precision, and limits of detection
and quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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